![molecular formula C10H24O3Si B2840351 2-[2-(tert-Butyldimethylsiloxy)ethoxy]ethanol CAS No. 131326-39-1](/img/structure/B2840351.png)
2-[2-(tert-Butyldimethylsiloxy)ethoxy]ethanol
Overview
Description
“2-[2-(tert-Butyldimethylsiloxy)ethoxy]ethanol” is a chemical compound with the empirical formula C10H25NO2Si . It is also known by other synonyms such as “2-[2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]ethoxy]ethanamine” and has a CAS Number of 215297-17-9 . This compound is used as a cross-linking reagent in various applications .
Molecular Structure Analysis
The molecular weight of “2-[2-(tert-Butyldimethylsiloxy)ethoxy]ethanol” is 220.38 g/mol . The InChI representation of this compound isInChI=1S/C10H24O3Si/c1-10(2,3)14(4,5)13-9-8-12-7-6-11/h11H,6-9H2,1-5H3
. The Canonical SMILES representation is CC(C)(C)Si(C)OCCOCCO
. Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a refractive index of n20/D 1.440 and a density of 0.887 g/mL at 25 °C .Scientific Research Applications
Organic Synthesis Intermediate
This compound is used as an intermediate in organic synthesis . It plays a crucial role in the formation of various organic compounds, contributing to the diversity and complexity of organic chemistry.
Pharmaceutical Intermediate
It is also used as a pharmaceutical intermediate . This means it is used in the production of various pharmaceutical drugs. The specific drugs it contributes to are not specified in the available resources.
Reagent in Total Synthesis
This compound is used as an important reagent in the total synthesis of (+)-ambruticin, (−)-laulimalide, (−)-salinosporamide A, and (+)-leucascandrolide A . These are complex organic compounds with potential applications in medicine.
Cross-linking Reagent
The compound is used as a cross-linking reagent . Cross-linking reagents are used to create covalent bonds between separate polymer chains, creating a network of interconnected chains. This can enhance the properties of the resulting material, such as its strength, stability, and resistance to solvents.
Research and Development
In addition to the above applications, this compound is used in various research and development processes . It can be used in laboratory research and development processes, as well as in chemical and pharmaceutical synthesis processes .
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be a useful organic compound used in life science research .
Mode of Action
It is often used as an intermediate in organic synthesis and pharmaceutical synthesis .
Biochemical Pathways
It’s worth noting that related compounds can act both as an aldol donor and an aldol acceptor in the stereocontrolled production of erythrose .
Pharmacokinetics
It’s known that the compound is slightly soluble in dichloromethane, chloroform, dmso, and ethyl acetate .
Result of Action
It’s often used as an intermediate in organic synthesis and pharmaceutical synthesis, suggesting it may be involved in the production of various organic compounds .
Action Environment
The action of 2-(2-((tert-Butyldimethylsilyl)oxy)ethoxy)ethanol can be influenced by environmental factors. It’s known to react slowly with moisture/water , indicating that its stability and efficacy could be affected by humidity. It’s also acid-sensitive , suggesting that pH levels could impact its action.
properties
IUPAC Name |
2-[2-[tert-butyl(dimethyl)silyl]oxyethoxy]ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H24O3Si/c1-10(2,3)14(4,5)13-9-8-12-7-6-11/h11H,6-9H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDVVVUYQPMCVTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCCOCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24O3Si | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-((tert-Butyldimethylsilyl)oxy)ethoxy)ethanol | |
CAS RN |
131326-39-1 | |
Record name | 2-(2-((TERT-BUTYLDIMETHYLSILYL)OXY)ETHOXY)ETHANOL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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